Cas no 1344974-62-4 ((S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one)

• Product Name: (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one
• CAS No: 1344974-62-4
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 2158615
• Update Time: 2025-10-29

(S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one
• AM92005
• (S)-2-Amino-1-(3-dimethylaminopyrrolidin-1-yl)propan-1-one
• (2S)-2-amino-1-[3-(dimethylamino)pyrrolidin-1-yl]propan-1-one
• (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one

• Inchi： 1S/C9H19N3O/c1-7(10)9(13)12-5-4-8(6-12)11(2)3/h7-8H,4-6,10H2,1-3H3/t7-,8?/m0/s1
• InChI Key： CLGAHSYZQGFOHM-JAMMHHFISA-N
• SMILES： O=C([C@H](C)N)N1CCC(C1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one

Comprehensive Overview of (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one (CAS 1344974-62-4)

(S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one, with the CAS number 1344974-62-4, is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to in scientific literature for its structural uniqueness, features a pyrrolidine ring substituted with dimethylamino groups and an amino-propanone moiety, which contributes to its potential as a building block in drug discovery. The stereochemistry, denoted by the (S)-enantiomer, is crucial for its biological activity, making it a subject of interest for researchers focusing on enantioselective synthesis and targeted therapeutic applications. In recent years, the demand for such specialized intermediates has surged, driven by advancements in personalized medicine and the growing emphasis on chiral purity in pharmaceutical development.

The chemical properties of (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one include a molecular weight that supports good solubility in polar solvents, which is advantageous for laboratory handling and formulation studies. Its structure, characterized by the presence of both amino and carbonyl functional groups, allows for versatile reactivity, enabling modifications through amidation, reduction, or other synthetic routes. This adaptability makes it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at modulating neurological or metabolic pathways. Researchers often explore its physicochemical parameters, such as logP and pKa, to predict bioavailability and interactions in biological systems, aligning with current trends in computational chemistry and AI-driven drug design, where predictive modeling is used to optimize compound efficacy and safety profiles.

In terms of applications, (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one is primarily utilized in pharmaceutical research as a precursor for developing novel therapeutic agents. Its chiral nature is especially relevant in the design of drugs that target specific receptors, such as those involved in cognitive disorders or metabolic diseases, where enantiomeric purity can significantly impact potency and reduce side effects. This compound has been investigated in contexts like enzyme inhibition and receptor binding studies, contributing to the broader field of precision medicine. For instance, it may serve as a key intermediate in synthesizing compounds that address unmet medical needs in areas like neurodegenerative diseases, which are a hot topic due to aging populations and increased global health awareness. Additionally, its role in academic and industrial settings underscores the importance of high-quality chiral synthons in accelerating drug discovery pipelines.

The synthesis of (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one typically involves multi-step organic reactions, starting from readily available precursors like pyrrolidine derivatives and amino acids. Enantioselective methods, such as asymmetric catalysis or chiral resolution, are employed to ensure the desired (S)-configuration, which is critical for maintaining optical purity. Recent advancements in green chemistry have influenced its production, with researchers focusing on solvent-free reactions or catalytic processes that minimize waste and energy consumption, reflecting the growing emphasis on sustainability in the chemical industry. This aligns with user searches on "green synthesis methods" and "sustainable pharmaceutical intermediates," highlighting how environmental considerations are shaping modern research practices. Moreover, the compound's stability under various conditions makes it suitable for scale-up in manufacturing, supporting its potential in commercial applications.

Market dynamics for CAS 1344974-62-4 indicate a steady growth trajectory, driven by the expanding pharmaceutical and biotechnology sectors. The compound is often sourced from specialized chemical suppliers who cater to research institutions and drug development companies, with pricing influenced by factors like purity grade and scale of production. In regions like North America and Europe, stringent regulatory frameworks ensure that such intermediates meet high standards for quality and safety, fostering trust among end-users. Online queries frequently include terms like "where to buy chiral building blocks" or "suppliers of (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one," indicating a robust demand from professionals seeking reliable sources for their projects. The integration of e-commerce platforms has made procurement more accessible, allowing researchers to compare specifications and certifications easily, which is essential for compliance in highly regulated industries.

From a regulatory perspective, (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one is generally regarded as a research chemical with no significant restrictions, provided it is used for lawful purposes such as scientific investigation. However, users must adhere to guidelines set by organizations like the FDA or EMA when incorporating it into drug development workflows. This aspect is frequently searched in contexts like "regulatory compliance for research chemicals," emphasizing the need for transparency and documentation in handling such compounds. The compound's non-hazardous profile under normal conditions reduces regulatory burdens, making it an attractive option for laboratories focused on innovation without compromising safety. As global regulations evolve towards stricter controls on chemical substances, maintaining up-to-date knowledge on compliance requirements is crucial for stakeholders in this niche.

Future prospects for (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one are promising, with potential expansions into emerging areas like peptide mimetics and prodrug design. Its structural features could be leveraged in developing next-generation therapeutics for conditions such as diabetes or mental health disorders, topics that are highly searched due to rising prevalence rates worldwide. Collaborations between academic researchers and industry players are likely to drive innovation, utilizing tools like machine learning to predict novel applications and optimize synthesis pathways. Additionally, the compound's role in educating future scientists—through university courses or online resources—highlights its importance in fostering expertise in organic chemistry and drug discovery. As interest grows in personalized healthcare, compounds with defined chirality like this one will remain at the forefront of scientific inquiry, offering opportunities for breakthroughs that align with societal health goals.

In conclusion, (S)-2-Amino-1-(3-dimethylamino-pyrrolidin-1-yl)-propan-1-one (CAS 1344974-62-4) represents a valuable asset in the chemical and pharmaceutical landscapes, combining chiral specificity with versatile applicability. Its relevance to current trends such as sustainable synthesis, precision medicine, and regulatory compliance ensures continued interest from the research community. By understanding its properties, applications, and market context, professionals can effectively utilize this compound to advance scientific knowledge and contribute to therapeutic innovations. For those seeking detailed technical data or procurement options, consulting reputable sources and staying informed through scientific publications is recommended, as this supports informed decision-making in dynamic research environments.